Cas no 104380-15-6 (Homovanillyl alcohol 4-O-glucoside)

• Product Name: Homovanillyl alcohol 4-O-glucoside
• CAS No: 104380-15-6
• MF: C₁₅H₂₂O₈
• MW: 330.330974456543
• CID: 4670252
• PubChem ID: 168436832
• Update Time: 2025-11-02

Homovanillyl alcohol 4-O-glucoside Chemical and Physical Properties

Names and Identifiers

• 104380-15-6
• (3R,4S,5S,6R)-2-(4-(2-Hydroxyethyl)-2-methoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• F92781
• Homovanillyl alcohol 4-O-glucoside

• Inchi： InChI=1S/C15H22O8/c1-21-10-6-8(4-5-16)2-3-9(10)22-15-14(20)13(19)12(18)11(7-17)23-15/h2-3,6,11-20H,4-5,7H2,1H3
• InChI Key： ZZDVZVBAZHPHLY-UHFFFAOYSA-N
• SMILES： COc1cc(CCO)ccc1OC1OC(CO)C(O)C(O)C1O

Computed Properties

• Exact Mass: 330.13146766g/mol
• Monoisotopic Mass: 330.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.297
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: Powder

Homovanillyl alcohol 4-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on Homovanillyl alcohol 4-O-glucoside

Homovanillyl Alcohol 4-O-Glucoside (CAS No. 104380-15-6): A Comprehensive Overview

Homovanillyl alcohol 4-O-glucoside (CAS No. 104380-15-6) is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This glycoside derivative of homovanillyl alcohol is particularly interesting to researchers in the fields of nutraceuticals, cosmetics, and pharmaceuticals.

The compound belongs to the class of phenolic glucosides, which are known for their antioxidant properties. Recent studies have shown that homovanillyl alcohol 4-O-glucoside may play a role in cellular protection against oxidative stress, making it a subject of interest in anti-aging research. This aligns perfectly with current consumer trends focusing on natural anti-aging solutions and plant-based bioactive compounds.

In the cosmetic industry, homovanillyl alcohol glucoside has emerged as a promising ingredient due to its potential skin-brightening effects. Many beauty enthusiasts are actively searching for "natural alternatives to hydroquinone" or "plant-based skin brighteners," and this compound fits perfectly within these search trends. Its molecular structure allows for better skin penetration compared to its aglycone form, making it more effective in topical applications.

From a biochemical perspective, 4-O-glucoside homovanillyl alcohol demonstrates interesting metabolic properties. The glucoside moiety enhances its water solubility and bioavailability, which are crucial factors for nutraceutical applications. This characteristic has led to increased research into its potential as a functional food ingredient, particularly in products targeting metabolic health - a hot topic in today's health-conscious market.

The natural occurrence of homovanillyl alcohol glycoside in certain plants has also sparked interest in sustainable sourcing methods. With growing consumer demand for "ethically sourced botanicals" and "green chemistry alternatives," researchers are exploring plant cell culture techniques to produce this compound, addressing both sustainability and scalability concerns in the industry.

Recent advancements in analytical techniques have allowed for more precise quantification of homovanillyl alcohol 4-O-glucoside in complex matrices. This is particularly relevant for quality control in supplement manufacturing, where consumers are increasingly searching for "standardized herbal extracts" and "authenticity verification methods" for natural products.

In pharmacological research, the potential neuroprotective effects of homovanillyl alcohol 4-glucoside are being investigated. Preliminary studies suggest it may influence dopamine metabolism, making it a compound of interest in neurological health research - a field that receives significant attention in scientific and consumer communities alike.

The stability profile of 104380-15-6 under various conditions is another area of active research. Understanding its degradation patterns is crucial for product formulation, especially in the development of functional foods and beverages where pH and temperature stability are critical factors for commercial success.

From a market perspective, the demand for homovanillyl alcohol derivatives is expected to grow in parallel with the expanding nutricosmetics sector. Industry analysts note increasing searches for "oral beauty supplements" and "inside-out skincare ingredients," positioning this compound favorably in emerging market trends.

Quality standards for homovanillyl alcohol 4-O-glucoside are becoming more stringent as regulatory bodies worldwide focus on the safety and efficacy of botanical ingredients. This aligns with consumer searches for "certified natural ingredients" and "science-backed plant compounds," creating opportunities for transparent communication about this molecule's properties and benefits.

In conclusion, CAS 104380-15-6 represents an intriguing intersection of traditional plant chemistry and modern scientific investigation. Its diverse potential applications across multiple industries, combined with growing consumer interest in scientifically validated natural compounds, make it a molecule worth watching in the coming years.